molecular formula C19H23ClN2O B5858245 4-chloro-2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}phenol

4-chloro-2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}phenol

Cat. No. B5858245
M. Wt: 330.8 g/mol
InChI Key: JLFCWVOBYKCWIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-chloro-2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}phenol, also known as clopenthixol, is a psychoactive drug that belongs to the class of thioxanthene compounds. It is widely used in the treatment of schizophrenia and other psychiatric disorders. Clopenthixol has been found to be effective in reducing the symptoms of psychosis, including delusions and hallucinations.

Mechanism of Action

The exact mechanism of action of 4-chloro-2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}phenol is not fully understood. However, it is believed to work by blocking the action of dopamine in the brain. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. By blocking the action of dopamine, this compound reduces the symptoms of psychosis.
Biochemical and physiological effects:
Clopenthixol has been found to have several biochemical and physiological effects. It has been shown to increase the levels of prolactin, a hormone that is involved in lactation and reproductive function. It has also been found to decrease the levels of cortisol, a hormone that is involved in stress response. Clopenthixol has been found to have a sedative effect and can cause drowsiness and dizziness.

Advantages and Limitations for Lab Experiments

Clopenthixol has several advantages for lab experiments. It is a well-established drug that has been extensively studied for its therapeutic effects. It is readily available and can be easily synthesized in the lab. However, 4-chloro-2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}phenol also has several limitations for lab experiments. It has a complex synthesis process that requires specialized equipment and expertise. It is also a psychoactive drug that can have sedative effects, which can affect the results of experiments.

Future Directions

There are several future directions for the study of 4-chloro-2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}phenol. One direction is to study its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, in order to develop more effective treatments for schizophrenia and other psychiatric disorders. Additionally, more research is needed to understand the long-term effects of this compound use, particularly in relation to its potential for addiction and abuse.
Conclusion:
In conclusion, this compound is a psychoactive drug that is widely used in the treatment of schizophrenia and other psychiatric disorders. It has a complex synthesis process and has several advantages and limitations for lab experiments. Clopenthixol has been extensively studied for its therapeutic effects and has several potential future directions for research. Further research is needed to fully understand its mechanism of action and potential for use in the treatment of other neurological disorders.

Synthesis Methods

Clopenthixol is synthesized by reacting 2-chloro-4-nitrophenol with 4-(2,5-dimethylphenyl)piperazine in the presence of sodium hydride. The resulting intermediate is then reduced by hydrogenation to obtain 4-chloro-2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}phenol. The synthesis process is complex and requires specialized equipment and expertise.

Scientific Research Applications

Clopenthixol has been extensively studied for its therapeutic effects in the treatment of schizophrenia and other psychiatric disorders. It has been found to be effective in reducing the symptoms of psychosis, including delusions and hallucinations. Clopenthixol has also been studied for its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease.

properties

IUPAC Name

4-chloro-2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]phenol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23ClN2O/c1-14-3-4-15(2)18(11-14)22-9-7-21(8-10-22)13-16-12-17(20)5-6-19(16)23/h3-6,11-12,23H,7-10,13H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JLFCWVOBYKCWIA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=C(C=CC(=C3)Cl)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.